Cas no 2138029-86-2 (3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro-
• CAS No: 2138029-86-2
• MF: C₁₂H₂₃N₃S
• MW: 241.396121263504
• CID: 5300123
• Update Time: 2025-10-24

3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro-

• Inchi： 1S/C12H23N3S/c1-11(2,3)7-9-13-14-10(16)15(9)8-12(4,5)6/h7-8H2,1-6H3,(H,14,16)
• InChI Key： BEAXLXTUVTUEEM-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)(C)C)N(CC(C)(C)C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro-

3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro

The compound 3H-1,2,4-Triazole-3-thione, 4,5-bis(2,2-dimethylpropyl)-2,4-dihydro (CAS No. 2138029-86-2) is a specialized organic compound with a unique structure and functional groups that make it highly valuable in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are heterocyclic compounds containing three nitrogen atoms in a five-membered ring. The presence of the thione group further enhances its reactivity and versatility in chemical reactions.

Triazoles are widely recognized for their ability to form stable complexes with metals and other transition elements. The thione group in this compound introduces additional functionality, enabling it to participate in various nucleophilic and electrophilic reactions. Recent studies have highlighted the potential of this compound in catalytic processes and as a precursor for synthesizing advanced materials.

The CAS No. 2138029-86-2 identifier is crucial for referencing this compound in scientific literature and regulatory databases. Researchers have explored its application in the synthesis of bioactive molecules due to its ability to form hydrogen bonds and participate in π-interactions. These properties make it a promising candidate for drug design and development.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure of 3H-1,2,4-Triazole-3-thione, providing insights into its reactivity and selectivity in various chemical environments. These findings have been instrumental in optimizing synthesis routes and improving the efficiency of reactions involving this compound.

In addition to its role in organic synthesis, this compound has shown potential in polymer chemistry as a building block for creating functional polymers with tailored properties. Its ability to undergo polymerization under specific conditions opens new avenues for materials science applications.

The bis(2,2-dimethylpropyl) substituents on the triazole ring contribute significantly to the compound's stability and solubility properties. This makes it suitable for use in both polar and non-polar solvents, expanding its applicability across different chemical systems.

Furthermore, recent research has focused on the use of 3H-1,2,4-Triazole-3-thione as a ligand in metalloenzyme mimics and catalytic systems. Its ability to coordinate with metal ions has led to the development of efficient catalysts for various industrial processes.

In summary, 3H-1,2,4-Triazole-3-thione, with its unique structure and functional groups, continues to be a subject of intense research interest. Its applications span across organic synthesis, materials science, catalysis, and drug discovery. As new insights into its properties emerge from cutting-edge studies, this compound is poised to play an even more significant role in advancing modern chemistry.